N-(3,4-dimethoxyphenyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C16H26N2O2/c1-4-9-18-10-7-13(8-11-18)17-14-5-6-15(19-2)16(12-14)20-3/h5-6,12-13,17H,4,7-11H2,1-3H3
• InChI Key: BBFRYJQFNILWAV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

The compound “N-(3,4-dimethoxyphenyl)-1-propyl-4-piperidinamine” is a complex organic molecule. It contains a piperidinamine group, which is a type of secondary amine that is often found in pharmaceuticals and other biologically active compounds. The 3,4-dimethoxyphenyl group is a common motif in organic chemistry and is found in a variety of natural products and pharmaceuticals.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions or through the addition of amines to α-amino-acid benzoyl derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amine group could participate in condensation reactions, while the methoxy groups could undergo demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined through a combination of experimental measurements and computational predictions. These might include measurements of solubility, melting point, boiling point, and spectral properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, if the compound is used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N-(3,4-dimethoxyphenyl)-1-propyl-4-piperidinamine” would require appropriate safety precautions. This could include avoiding contact with skin and eyes, not breathing dust, and not ingesting the compound.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. For example, if the compound shows promising biological activity, it could be further developed as a pharmaceutical. Alternatively, if the compound has interesting chemical or physical properties, it could find uses in materials science or other areas of chemistry.